Cas no 1807294-18-3 (4-Cyano-5-hydroxymethyl-2-methylphenylacetic acid)

• Product Name: 4-Cyano-5-hydroxymethyl-2-methylphenylacetic acid
• CAS No: 1807294-18-3
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 5007149
• Update Time: 2025-05-22

4-Cyano-5-hydroxymethyl-2-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-5-hydroxymethyl-2-methylphenylacetic acid

• Inchi： 1S/C11H11NO3/c1-7-2-9(5-12)10(6-13)3-8(7)4-11(14)15/h2-3,13H,4,6H2,1H3,(H,14,15)
• InChI Key： AQTDNZPZESAVEI-UHFFFAOYSA-N
• SMILES： OCC1C(C#N)=CC(C)=C(CC(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 0.6
• Topological Polar Surface Area: 81.3

Additional information on 4-Cyano-5-hydroxymethyl-2-methylphenylacetic acid

Recent Advances in the Study of 4-Cyano-5-hydroxymethyl-2-methylphenylacetic acid (CAS: 1807294-18-3)

In recent years, the compound 4-Cyano-5-hydroxymethyl-2-methylphenylacetic acid (CAS: 1807294-18-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of both cyano and hydroxymethyl groups on the phenylacetic acid backbone makes it a versatile intermediate for the synthesis of more complex bioactive molecules. Recent studies have focused on elucidating its pharmacological properties, metabolic pathways, and potential as a lead compound in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) investigated the role of 4-Cyano-5-hydroxymethyl-2-methylphenylacetic acid as a key intermediate in the synthesis of novel anti-inflammatory agents. The researchers utilized a combination of computational modeling and in vitro assays to demonstrate its ability to modulate the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study reported a significant reduction in pro-inflammatory cytokines when the compound was administered in murine models, suggesting its potential as a scaffold for developing new anti-inflammatory drugs.

Another notable research effort, detailed in Bioorganic & Medicinal Chemistry Letters (2022), explored the compound's utility in the development of kinase inhibitors. The study highlighted the molecule's ability to interact with the ATP-binding site of specific kinases, thereby inhibiting their activity. This finding opens new avenues for targeting kinases involved in cancer progression and other proliferative diseases. The researchers also noted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, which are critical for its development as a therapeutic agent.

In addition to its therapeutic potential, 4-Cyano-5-hydroxymethyl-2-methylphenylacetic acid has been the subject of research in the field of chemical biology. A recent paper in ACS Chemical Biology (2023) described its use as a chemical probe to study protein-ligand interactions. The compound's ability to form stable covalent bonds with specific amino acid residues was leveraged to map binding sites on target proteins, providing valuable insights into their functional mechanisms.

Despite these promising findings, challenges remain in the development of 4-Cyano-5-hydroxymethyl-2-methylphenylacetic acid as a therapeutic agent. Issues such as off-target effects, potential toxicity, and the need for further optimization of its pharmacokinetic properties must be addressed. Future research directions may include the synthesis of derivatives with improved selectivity and efficacy, as well as comprehensive preclinical studies to evaluate its safety and therapeutic potential in vivo.

In conclusion, 4-Cyano-5-hydroxymethyl-2-methylphenylacetic acid (CAS: 1807294-18-3) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its diverse applications, ranging from anti-inflammatory agents to kinase inhibitors and chemical probes, underscore its versatility and potential impact on drug discovery. Continued research efforts will be essential to fully unlock its therapeutic potential and address the remaining challenges in its development.